Bis(1,3-diphenyl-2-imidazolidinylidene)
Overview
Description
Bis(1,3-diphenyl-2-imidazolidinylidene) is a chemical compound with the molecular formula C30H28N4 . It has a molecular weight of 444.57 .
Molecular Structure Analysis
The molecular structure of Bis(1,3-diphenyl-2-imidazolidinylidene) involves a complex arrangement of carbon, hydrogen, and nitrogen atoms . The density of the compound is predicted to be 1.230±0.06 g/cm3 . Further details about the bond lengths and angles within the molecule are not provided in the retrieved sources.Physical And Chemical Properties Analysis
Bis(1,3-diphenyl-2-imidazolidinylidene) has a melting point of 284-286°C (dec.) and a predicted boiling point of 554.2±50.0 °C . The compound’s density is predicted to be 1.230±0.06 g/cm3 .Scientific Research Applications
Coordination Chemistry
NHCs, including Bis(1,3-diphenyl-2-imidazolidinylidene), are known for their excellent ligand properties in coordination chemistry. They can form stable bonds with most transition metals due to their ability to act as electron pair donors . This makes them suitable for creating complex metalorganic frameworks (MOFs), which have potential applications in gas storage, catalysis, and as sensors.
Organocatalysis
These carbenes can also function as organocatalysts in metal-free chemical reactions . Their unique electronic properties enable them to facilitate a variety of organic transformations, including cycloadditions, polymerizations, and rearrangements, enhancing reaction efficiency and selectivity.
Safety and Hazards
Mechanism of Action
Target of Action
Bis(1,3-diphenyl-2-imidazolidinylidene) primarily targets carbonyl compounds . These compounds play a crucial role in various biochemical reactions, serving as intermediates in metabolic pathways.
Mode of Action
The compound interacts with its targets through a nucleophilic reaction . It shows a considerable tendency towards dissociation into two carbenes . This reaction leads to an understanding of nucleophilic carbene chemistry .
Biochemical Pathways
The affected pathways involve the transformation of carbonyl compounds. The reaction of bis(1,3-diphenyl-2-imidazolidinylidene) with acetophenone, for instance, yields two products: N,N’-diphenyl-N-(β-benzoylvinyl) ethylenediamine and 1,3-diphenyl-2-phenacylimidazolidine . The yields depend on experimental conditions .
Pharmacokinetics
Its molecular formula is c30h28n4, and it has a molecular weight of 44457 . These properties may influence its absorption, distribution, metabolism, and excretion, thereby affecting its bioavailability.
Result of Action
The molecular and cellular effects of bis(1,3-diphenyl-2-imidazolidinylidene)‘s action are primarily the transformation of carbonyl compounds into other compounds. For example, the reaction of bis(1,3-diphenyl-2-imidazolidinylidene) with acetophenone yields N,N’-diphenyl-N-(β-benzoylvinyl) ethylenediamine and 1,3-diphenyl-2-phenacylimidazolidine .
Action Environment
The action, efficacy, and stability of bis(1,3-diphenyl-2-imidazolidinylidene) can be influenced by various environmental factors. For instance, the yields of its reaction with acetophenone depend on experimental conditions
properties
IUPAC Name |
2-(1,3-diphenylimidazolidin-2-ylidene)-1,3-diphenylimidazolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H28N4/c1-5-13-25(14-6-1)31-21-22-32(26-15-7-2-8-16-26)29(31)30-33(27-17-9-3-10-18-27)23-24-34(30)28-19-11-4-12-20-28/h1-20H,21-24H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIKIZMYRKVCCBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=C2N(CCN2C3=CC=CC=C3)C4=CC=CC=C4)N1C5=CC=CC=C5)C6=CC=CC=C6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H28N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3062235 |
Source
|
| Record name | Imidazolidine, 2-(1,3-diphenyl-2-imidazolidinylidene)-1,3-diphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3062235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
444.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(1,3-diphenyl-2-imidazolidinylidene) | |
CAS RN |
2179-89-7 |
Source
|
| Record name | Bis(1,3-diphenyl-2-imidazolidinylidene) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2179-89-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1',3,3'-Tetraphenyl-2,2'-biimidazolidinylidene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002179897 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bis(1,3-diphenyl-2-imidazolidinylidene) | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=137944 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Imidazolidine, 2-(1,3-diphenyl-2-imidazolidinylidene)-1,3-diphenyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Imidazolidine, 2-(1,3-diphenyl-2-imidazolidinylidene)-1,3-diphenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3062235 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,1',3,3'-TETRAPHENYL-2,2'-BIIMIDAZOLIDINYLIDENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4XMY15R2EY | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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